3-(2,5-dimethoxyphenyl)-1-(2-(2,5-dimethyl-1H-indol-3-yl)ethyl)-1-(furan-2-ylmethyl)thiourea

• IUPAC Name: 3-(2,5-dimethoxyphenyl)-1-[2-(2,5-dimethyl-1H-indol-3-yl)ethyl]-1-(furan-2-ylmethyl)thiourea
• InChI: InChI=1S/C26H29N3O3S/c1-17-7-9-23-22(14-17)21(18(2)27-23)11-12-29(16-20-6-5-13-32-20)26(33)28-24-15-19(30-3)8-10-25(24)31-4/h5-10,13-15,27H,11-12,16H2,1-4H3,(H,28,33)
• InChI Key: LQOVBPOZCCVJBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC(=C2CCN(CC3=CC=CO3)C(=S)NC4=C(C=CC(=C4)OC)OC)C
• Molecular Formula: C26H29N3O3S
• Molecular Weight: 463.6 g/mol

Description

3-(2,5-dimethoxyphenyl)-1-(2-(2,5-dimethyl-1H-indol-3-yl)ethyl)-1-(furan-2-ylmethyl)thiourea is a useful research compound. Its molecular formula is C26H29N3O3S and its molecular weight is 463.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Research on the synthesis of new S-DABO and HEPT analogues with expected biological activity against HBV highlights the importance of thiourea derivatives in the development of antiviral agents. The study demonstrates the synthesis process and potential biological applications, suggesting that compounds with thiourea functionalities, similar to the one , might be explored for antiviral properties (M. T. Aal, 2002).

Reactivity and Chemical Transformations

• The reactivity of electron-rich heterocycles, including furan, in the presence of catalytic amounts of zinc dichloride or concentrated sulfuric acid, has been studied, revealing how these compounds can undergo regioselective arylation. This indicates the potential for chemical transformations involving furan units, which might be applicable to the synthesis or modification of your compound of interest (F. Alonso, M. Yus, 1991).

Dye-Sensitized Solar Cells

• Phenothiazine derivatives with various conjugated linkers, including furan, were synthesized and used in dye-sensitized solar cells, demonstrating the impact of these linkers on device performance. This suggests that furan derivatives, similar to the furan component in your compound, could find applications in the development of materials for solar energy conversion (Se Hun Kim et al., 2011).

Pharmacological Activities

• The discovery of novel furanyl derivatives from red seaweed Gracilaria opuntia with significant anti-inflammatory and antioxidative effects in various in vitro models points towards the potential pharmacological applications of furan derivatives in treating inflammation and oxidative stress-related conditions (Fasina Makkar, K. Chakraborty, 2018).

Antimicrobial and Anti-HIV Studies

• The synthesis and study of 3,4-dimethoxy phenyl ethyl-1,3,5-triazinyl thiourea derivatives for their antibacterial and anti-HIV activities highlight the potential of thiourea derivatives in developing new treatments for bacterial infections and HIV (R. Patel, K. Chikhalia, C. Pannecouque, E. Clercq, 2007).